Cas no 2417528-07-3 ((R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole)

• Product Name: (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole
• CAS No: 2417528-07-3
• MF: C₂₅H₃₀N₂O
• MW: 374.52
• CID: 5140876
• PubChem ID: 164890546
• Update Time: 2025-10-12

(R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• 2417528-07-3
• (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole
• MFCD34705706
• F72738

• Inchi： 1S/C25H30N2O/c1-2-9-18(10-3-1)23-17-28-25(27-23)22-16-8-15-21(26-22)24(19-11-4-5-12-19)20-13-6-7-14-20/h1-3,8-10,15-16,19-20,23-24H,4-7,11-14,17H2/t23-/m0/s1
• InChI Key： XUXMSHNAMOHXAM-QHCPKHFHSA-N
• SMILES： [C@H]1(COC(C2=NC(C(C3CCCC3)C3CCCC3)=CC=C2)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 374.235813585g/mol
• Monoisotopic Mass: 374.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole

Introduction to (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2417528-07-3)

(R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2417528-07-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of a dicyclopentylmethyl group and a phenyl ring, contribute to its distinct chemical and biological properties.

The synthesis of (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole has been extensively studied due to its potential as a lead compound in drug discovery. Recent advancements in asymmetric synthesis have enabled the efficient and scalable production of this chiral molecule, making it more accessible for further research and development. The chiral center in the compound plays a crucial role in its biological activity, as enantiomers can exhibit different pharmacological profiles.

In terms of its chemical structure, (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole features a pyridine ring substituted with a dicyclopentylmethyl group at the 6-position. The oxazole ring is fused to a phenyl group at the 4-position, creating a complex and rigid structure that is highly stable under various conditions. This structural complexity provides a unique scaffold for exploring new biological activities and interactions with biological targets.

Recent studies have highlighted the potential of (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole in various therapeutic areas. For instance, it has shown promising activity as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential candidate for the treatment of metabolic disorders. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma.

The pharmacokinetic properties of (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its development as an oral therapeutic agent. The compound's stability in physiological conditions and its ability to cross the blood-brain barrier make it a promising candidate for central nervous system (CNS) disorders.

In preclinical studies, (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole has demonstrated low toxicity and high selectivity towards its target enzymes. These properties are crucial for minimizing side effects and improving the safety profile of the compound. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity further.

The potential applications of (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole extend beyond metabolic disorders and inflammatory diseases. Its unique chemical structure and biological activity make it an attractive candidate for other therapeutic areas such as cancer and neurodegenerative diseases. For example, recent studies have explored its potential as an inhibitor of cancer-related signaling pathways and as a neuroprotective agent in models of Alzheimer's disease.

In conclusion, (R)-2-(6-(Dicyclopentylmethyl)pyridin-2-yl)-4-phenyl-4,5-dihydrooxazole (CAS No. 2417528-07-3) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an important molecule for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the discovery of novel treatments for various diseases.